Cas no 618091-00-2 (1-(2-Methylphenyl)-5-(trifluoromethyl)-1H-pyrazole-4-carbohydrazide)

1-(2-Methylphenyl)-5-(trifluoromethyl)-1H-pyrazole-4-carbohydrazide is a specialized pyrazole derivative featuring a trifluoromethyl group and a carbohydrazide functional group. Its unique structure makes it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The trifluoromethyl group enhances metabolic stability and lipophilicity, while the carbohydrazide moiety offers reactivity for further derivatization. This compound exhibits potential as a precursor for bioactive molecules, including enzyme inhibitors or antimicrobial agents. Its well-defined chemical properties and synthetic versatility make it suitable for research applications in medicinal chemistry and material science. Handling should follow standard safety protocols for hydrazide-containing compounds.

1-(2-Methylphenyl)-5-(trifluoromethyl)-1H-pyrazole-4-carbohydrazide structure

618091-00-2 structure

Product Name:1-(2-Methylphenyl)-5-(trifluoromethyl)-1H-pyrazole-4-carbohydrazide

CAS No:618091-00-2

MF:C₁₂H₁₁F₃N₄O

MW:284.237152338028

CID:955236

PubChem ID:4197265

Update Time:2025-06-07

1-(2-Methylphenyl)-5-(trifluoromethyl)-1H-pyrazole-4-carbohydrazide Chemical and Physical Properties

Names and Identifiers

- 5-(TRIFLUOROMETHYL)-1-O-TOLYL-1H-PYRAZOLE-4-CARBOHYDRAZIDE
- 1-(2-METHYLPHENYL)-5-(TRIFLUOROMETHYL)-1H-PYRAZOLE-4-CARBOHYDRAZIDE
- 1-(2-methylphenyl)-5-(trifluoromethyl)pyrazole-4-carbohydrazide
- AKOS022833705
- 618091-00-2
- 1-(o-Tolyl)-5-(trifluoromethyl)-1H-pyrazole-4-carbohydrazide
- 1-(2-Methylphenyl)-5-(trifluoromethyl)-1H-pyrazole-4-carbohydrazide
- Inchi： 1S/C12H11F3N4O/c1-7-4-2-3-5-9(7)19-10(12(13,14)15)8(6-17-19)11(20)18-16/h2-6H,16H2,1H3,(H,18,20)
- InChI Key： INEWEBSCNQRRKP-UHFFFAOYSA-N
- SMILES： FC(C1=C(C(NN)=O)C=NN1C1C=CC=CC=1C)(F)F

Computed Properties

Exact Mass: 284.08849547g/mol
Monoisotopic Mass: 284.08849547g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 20
Rotatable Bond Count: 2
Complexity: 363
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 72.9
XLogP3: 1.7

1-(2-Methylphenyl)-5-(trifluoromethyl)-1H-pyrazole-4-carbohydrazide Pricemore >>

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